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Compound of Interest

Tetraethylammonium
Compound Name:

tetrafluoroborate

Cat. No.: B153534

An In-Depth Technical Guide to Tetraethylammonium Tetrafluoroborate

This technical guide provides a detailed overview of the core physicochemical properties of
tetraethylammonium tetrafluoroborate, tailored for researchers, scientists, and professionals
in drug development.

Core Properties

Tetraethylammonium tetrafluoroborate is a quaternary ammonium salt.[1] It is composed of
a positively charged tetraethylammonium cation and a negatively charged tetrafluoroborate
anion.[1] In its solid form, it appears as white crystals or a crystalline powder.[1][2] This
compound is hygroscopic, meaning it readily absorbs moisture from the air.[2][3]

Physicochemical Data

The fundamental quantitative data for tetraethylammonium tetrafluoroborate are
summarized in the table below for ease of reference.
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Property Value References
Molecular Formula CsH20BF4N [311415][6]
Linear Formula (C2Hs)aN(BFa) [51[7]

Molar Mass 217.06 g/mol [BI41516171
Melting Point >300 °C [7]

- Soluble in water, alcohol, and
Solubility o [2]
acetonitrile.[2]

Experimental Applications and Protocols

Tetraethylammonium tetrafluoroborate is frequently utilized as a supporting electrolyte in
various electrochemical applications.[1][7] Its use has been noted in the electrocatalytic
reduction of certain compounds and in the fabrication of high-performance supercapacitors.[7]
It also serves as a phase transfer catalyst in organic chemical reactions, helping to facilitate
reactions between substances in different phases.[1]

While the literature points to its application in specific experimental contexts, detailed step-by-
step protocols for these experiments are highly specific to the research being conducted and
are not available in the general reference materials. Researchers should consult specialized
publications in the relevant fields for detailed experimental methodologies.

Structural Visualization

To elucidate the composition of tetraethylammonium tetrafluoroborate, the following diagram
illustrates the logical relationship between the compound, its constituent ions, and their

elemental components.
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Tetraethylammonium Tetrafluoroborate
(CsH20BFaN)

Composed of

Tetraethylammonium Cation Tetrafluoroborate Anion
[(C2Hs)aN]* [BFa]~

Carbon (C) Hydrogen (H) Nitrogen (N) Boron (B) Fluorine (F)
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Figure 1: Logical breakdown of Tetraethylammonium Tetrafluoroborate into its constituent

ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

